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For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the core biosynthetic

pathways for D-Erythrulose in microorganisms. It details the enzymatic reactions, presents

quantitative data from various microbial production systems, and offers detailed experimental

protocols for key methodologies. This guide is intended to be a valuable resource for

researchers and professionals involved in metabolic engineering, biocatalysis, and the

development of novel therapeutics.

Core Biosynthesis Pathways of Erythrulose
Erythrulose, a four-carbon ketose, exists as two stereoisomers, D-Erythrulose and L-

Erythrulose. While L-Erythrulose is the more commonly produced isomer in direct microbial

fermentation, enzymatic methods are available for the production of D-Erythrulose.

Biosynthesis of L-Erythrulose
The primary microbial route to L-Erythrulose involves the oxidation of the polyol meso-erythritol.

A notable alternative is a multi-enzyme cascade starting from glycerol.

The most efficient and widely studied pathway for L-Erythrulose production is the regioselective

oxidation of meso-erythritol by acetic acid bacteria of the genus Gluconobacter, particularly

Gluconobacter oxydans.[1][2][3] This biotransformation is catalyzed by a membrane-bound

polyol dehydrogenase.[3] The reaction follows the Bertrand-Hudson rule, which dictates the
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stereospecific oxidation of polyols, resulting in the formation of L-Erythrulose.[1] The key

enzyme in this process is encoded by a gene homologous to sldA.[1][3]
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L-Erythrulose Production
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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